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Compound of Interest

N-butyryl-L-Homoserine lactone-
ds

cat. No.: B10767133

Compound Name:

This guide provides essential safety protocols and logistical plans for researchers, scientists,
and drug development professionals handling N-butyryl-L-Homoserine lactone-d5. Given the
conflicting safety information between the deuterated and non-deuterated forms of this
compound, a precautionary approach is strongly advised. The following procedures are based
on the potential hazards associated with the non-deuterated analogue, ensuring a high
standard of laboratory safety.

Hazard Assessment and Precautionary Principle

While the Safety Data Sheet (SDS) for N-butyryl-L-Homoserine lactone-d5 may not classify it
as a hazardous substance, the non-deuterated form, N-butyryl-L-Homoserine lactone, is
categorized as hazardous.[1] It is prudent to handle the deuterated compound with the same
level of caution. The primary hazards associated with the non-deuterated form include:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]
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This material should be considered hazardous until further information becomes available.[3]
Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for N-butyryl-L-Homoserine lactone-d5.

Property Value Citations
Molecular Formula CsHsDsNOs [3]
Molecular Weight 176.2 g/mol [3]
Appearance Crystalline solid [4]
Purity >99% deuterated forms (di-ds)  [3]
Storage Temperature -20°C [3]
Stability > 4 years at -20°C [3]

DMF: 30 mg/mL DMSO: 30
Solubility mg/mL PBS (pH 7.2): 10 [3]
mg/mL

Operational Plan: Handling and Use

A systematic approach is crucial for safely handling N-butyryl-L-Homoserine lactone-d5, from
preparation to disposal.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound to prevent exposure.
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Protection Type PPE Specification Citations

) Chemical safety goggles or
Eye Protection o i
glasses with side shields.

_ Chemically resistant gloves
Hand Protection o
(e.g., nitrile).

Body Protection Laboratory coat. [2]

Step-by-Step Handling Protocol

a

. Preparation and Weighing:

Ventilation: Always handle the solid compound and its solutions inside a certified chemical
fume hood to avoid inhalation of dust or aerosols.[2]

Pre-Handling Check: Before use, visually inspect the container for any damage or leaks.

Weighing: Carefully weigh the required amount of the crystalline solid on a calibrated
analytical balance within the fume hood. Use appropriate weighing paper or a container.
Avoid creating dust.

. Reconstitution and Solution Preparation:

Solvent Selection: Choose an appropriate solvent based on experimental needs. N-butyryl-
L-Homoserine lactone-d5 is soluble in organic solvents such as DMSO and DMF.[3]

Dissolving: Add the solvent to the weighed solid. For stock solutions, it is recommended to
purge the solvent with an inert gas before use.[3]

Aqueous Solutions: For experiments requiring aqueous solutions, further dilutions from a
stock solution should be made. Direct dissolution in aqueous buffers like PBS (pH 7.2) is
also possible.[3] Note that aqueous solutions are not recommended for storage for more
than one day.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.
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Incident Type

Immediate Action

Citations

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated

clothing.

[2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[2]

Inhalation

Move the individual to fresh air
and keep them in a position
comfortable for breathing. If
symptoms persist, seek

medical attention.

[2]

Ingestion

If swallowed, rinse mouth with
water. Do not induce vomiting.
Seek immediate medical

attention.

[2]

Spill

Evacuate the area. Wear full
PPE. For small spills, absorb
the material with an inert, non-
combustible absorbent (e.g.,
vermiculite, sand). Collect the
waste in a sealed container for
disposal. Prevent the spill from

entering drains.

[2]

Disposal Plan

Proper disposal is essential to ensure laboratory and environmental safety. Do not dispose of

this chemical as household waste.
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e Solid Waste: Unused solid N-butyryl-L-Homoserine lactone-d5 and any materials
contaminated with the solid (e.g., weighing paper, gloves) should be collected in a clearly
labeled, sealed container for hazardous chemical waste.

» Liquid Waste: Solutions containing N-butyryl-L-Homoserine lactone-d5 should be collected
in a designated, labeled hazardous waste container. Do not mix with other waste streams
unless compatible.

» Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance on hazardous waste disposal procedures.

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling and
disposing of N-butyryl-L-Homoserine lactone-d5.
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Caption: Workflow for Safe Handling and Disposal of N-butyryl-L-Homoserine lactone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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